Cas no 2411236-29-6 (N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide)

• Product Name: N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide
• CAS No: 2411236-29-6
• MF: C₁₀H₉ClF₃N₃O
• MW: 279.646171331406
• CID: 6074254
• PubChem ID: 165770904
• Update Time: 2025-10-30

N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide
• 2411236-29-6
• EN300-26585565
• Z3597272615
• N-{[4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}but-2-ynamide

• Inchi： 1S/C10H9ClF3N3O/c1-3-4-7(18)15-5-6-8(11)9(10(12,13)14)16-17(6)2/h5H2,1-2H3,(H,15,18)
• InChI Key： QIYVAVVSFJVXSH-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(C)C=1CNC(C#CC)=O

Computed Properties

• Exact Mass: 279.0386241g/mol
• Monoisotopic Mass: 279.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.9Ų

Additional information on N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide

Research Brief on N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide (CAS: 2411236-29-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide (CAS: 2411236-29-6) has emerged as a compound of interest due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its pyrazole core and trifluoromethyl group, has been the subject of several recent studies. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activity. The presence of the chloro and trifluoromethyl substituents is believed to enhance the compound's stability and bioavailability, making it a promising candidate for further investigation.

One of the primary research focuses has been on the compound's mechanism of action. Preliminary studies suggest that it may interact with specific biological targets, such as enzymes or receptors, involved in inflammatory or oncogenic pathways. For instance, in vitro assays have demonstrated its inhibitory effects on certain kinases, which are often implicated in cancer progression. These findings have spurred interest in its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its biological activity, the synthetic routes for N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide have been optimized to improve yield and purity. Recent publications have detailed innovative catalytic methods that reduce the number of steps required for its synthesis, thereby enhancing its scalability for industrial applications. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles, require further elucidation. Additionally, toxicological studies are needed to assess its safety profile before it can progress to clinical trials. Researchers are also exploring structural modifications to enhance its efficacy and reduce potential side effects.

In conclusion, N-{4-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}but-2-ynamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable candidate for further exploration. Continued research efforts will be essential to fully understand its therapeutic potential and translate these findings into clinical applications.